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Compound of Interest

Compound Name: 3'-Fluoroacetophenone

Cat. No.: B146931

InChiKey: HCEKGPAHZCYRBZ-UHFFFAOYSA-N

This document provides a concise technical overview of 3'-Fluoroacetophenone, focusing on
its key chemical identifiers and physicochemical properties. The information is intended for
researchers, scientists, and professionals in drug development and chemical synthesis.

Chemical Identity and Properties

3'-Fluoroacetophenone is an aromatic ketone that is substituted with a fluorine atom at the
meta-position.[1] Its chemical and physical properties are summarized in the table below.
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Property Value Source
Molecular Formula C8H7FO [21[3114]
Molecular Weight 138.14 g/mol [2][3]
CAS Number 455-36-7 [31[4]
1S/C8H7FO/c1-6(10)7-3-2-4-
InChl [314]
8(9)5-7/h2-5H,1H3
SMILES CC(=0O)clccec(F)cl
Clear colourless to yellow
Appearance o [2]
liquid
Boiling Point 81 °C at 9 mmHg [2]
Density 1.126 g/mL at 25 °C [2]

Refractive Index

n20/D 1.509

[2]

Flash Point

81 °C (177.8 °F) - closed cup

Solubility

Slightly soluble in water.

[2](5]

Chemical Identification Workflow

The following diagram illustrates the relationship between the common representations of 3'-
Fluoroacetophenone, leading to its unique InChiKey identifier.
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Chemical Identification Flow

Applications and Research

3'-Fluoroacetophenone serves as a raw material and intermediate in the fields of organic
synthesis, pharmaceuticals, agrochemicals, and dyestuffs.[2] For instance, it has been used as
a precursor in the synthesis of chalcones, which are investigated for applications in drug
discovery and material science.[1] Additionally, the bioreduction of 3'-fluoroacetophenone has
been a subject of study, for example, using cells of Aspergillus terreus.[2]

Safety Information

3'-Fluoroacetophenone is classified as an irritant. Hazard statements indicate that it can
cause skin irritation (H315), serious eye irritation (H319), and may cause respiratory irritation
(H335). Appropriate personal protective equipment, including gloves and eyeshields, should be
used when handling this chemical. It is a combustible liquid with a storage class code of 10.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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